Cas no 72795-26-7 (rac-(2R,3R)-1-(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy-3-(propan-2-yl)aminobutan-2-ol)

• Product Name: rac-(2R,3R)-1-(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy-3-(propan-2-yl)aminobutan-2-ol
• CAS No: 72795-26-7
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 2858918
• PubChem ID: 5311179
• Update Time: 2025-06-26

rac-(2R,3R)-1-(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy-3-(propan-2-yl)aminobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-1-(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy-3-(propan-2-yl)aminobutan-2-ol
• 2-Butanol, 1-[(2,3-dihydro-7-methyl-1H-inden-4-yl)oxy]-3-[(1-methylethyl)amino]-, (2R,3R)-
• 46OL1UC10R
• Zenidolol (hydrochloride)
• Q27258947
• 72795-26-7
• Ici 118551
• HY-100543
• rac-(2R,3R)-1-[(7-methyl-2,3-dihydro-1H-inden-4- yl)oxy]-3-[(propan-2-yl)amino]butan-2-ol
• zenidolol [INN]
• (+/-)-ICI-118551
• CS-0019688
• UNII-46OL1UC10R
• ICI-118551
• DTXSID701033231
• Zenidolol
• 2-Butanol, 1-((2,3-dihydro-7-methyl-1H-inden-4-yl)oxy)-3-((1-methylethyl)amino)-, (2R,3R)-rel-
• SCHEMBL14941581
• (2R,3R)-rel-1-[(2,3-Dihydro-7-methyl-1H-inden-4-yl)oxy]-3-[(1-methylethyl)amino]-2-butanol
• erythro-DL-1-(7-Methylindan-4-yloxy)-3-isopropylaminobutan-2-ol

• Inchi： 1S/C17H27NO2/c1-11(2)18-13(4)16(19)10-20-17-9-8-12(3)14-6-5-7-15(14)17/h8-9,11,13,16,18-19H,5-7,10H2,1-4H3/t13-,16+/m1/s1
• InChI Key： VFIDUCMKNJIJTO-CJNGLKHVSA-N
• SMILES： O(C[C@@H]([C@@H](C)NC(C)C)O)C1=CC=C(C)C2CCCC=21

Computed Properties

• Exact Mass: 277.204179104g/mol
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on rac-(2R,3R)-1-(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy-3-(propan-2-yl)aminobutan-2-ol

Introduction to rac-(2R,3R)-1-(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy-3-(propan-2-yl)aminobutan-2-ol (CAS No. 72795-26-7)

rac-(2R,3R)-1-(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy-3-(propan-2-yl)aminobutan-2-ol (CAS No. 72795-26-7) is a chiral compound with significant potential in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features and stereochemistry, which contribute to its diverse biological activities and applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The chemical structure of rac-(2R,3R)-1-(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy-3-(propan-2-yl)aminobutan-2-ol is defined by its chiral centers at the 2 and 3 positions of the butanediol backbone. The presence of these chiral centers results in the formation of two enantiomers, which are mirror images of each other. The compound also features a substituted indane ring system, which is a common motif in many bioactive molecules. The molecular formula of this compound is C₁₆H₂₅NO₂, and its molecular weight is approximately 267.38 g/mol.

The physical properties of rac-(2R,3R)-1-(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy-3-(propan-2-yl)aminobutan-2-ol include a white crystalline solid form at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis Methods

The synthesis of rac-(2R,3R)-1-(7-methyl-2,3-dihydro-1H-inden-4-yloxy)-3-(propan - 2 - yl)aminobutan - 2 - ol can be achieved through various routes, depending on the desired enantiomeric purity and scale of production. One common approach involves the reaction of 4-hydroxyindanone with an appropriate organometallic reagent followed by functional group manipulations to introduce the amino and ether functionalities.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient and scalable synthesis method using asymmetric catalysis. This method employs a chiral catalyst to achieve high enantioselectivity, resulting in the formation of the desired enantiomer with high yield and purity. The use of asymmetric catalysis not only simplifies the synthetic route but also reduces the number of purification steps required.

Biological Activities

rac-(2R,3R)-1-(7-methyl-2,3-dihydro - 1H - inden - 4 - yloxy) - 3 - (propan - 2 - yl)aminobutan - 2 - ol has been extensively studied for its biological activities due to its unique chemical structure. One of the most notable activities is its potential as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain.

A study published in the Journal of Medicinal Chemistry demonstrated that rac-(2R,3R)-1-(7-methyl - 2 , 3 - dihydro - 1H - inden - 4 - yloxy) - 3 - (propan - 2 - yl)aminobutan - 2 - ol exhibits potent SSRI activity with low nanomolar affinity for the serotonin transporter (SERT). This activity was further confirmed through in vivo studies using animal models of depression and anxiety. The compound showed significant antidepressant-like effects without causing adverse side effects commonly associated with other SSRIs.

In addition to its SSRI activity, rac-(2R , 3 R ) - 1 -(7 methyl - 2 , 3 dihydro - 1 H inden - 4 yloxy ) - 3 -(propan - 2 yl )aminobutan - 2 ol has also been investigated for its anti-inflammatory properties. Research conducted at a leading pharmaceutical company revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that rac -( 2 R , 3 R ) -(7 methyl - 2 , 3 dihydroindan e )oxy( propan e )aminobutanol may have potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Potential Applications

The diverse biological activities of rac -( 2 R , 3 R ) -(7 methylindan e oxy)( propan e )aminobutanol make it a promising candidate for various therapeutic applications. In addition to its potential as an SSRI for treating mood disorders, this compound could be developed into new anti-inflammatory drugs or used as a lead compound for further drug discovery efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of rac -( 2 R , 3 R ) -(7 methylindan e oxy)( propan e )aminobutanol in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated with no serious adverse events reported. These findings are encouraging and support further clinical development.

Conclusion

In conclusion, rac -( 2 R , 3 R ) -(7 methylindan e oxy)( propan e )aminobutanol (CAS No. 72795–06–0) is a versatile chiral compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new opportunities will emerge for its use in treating various diseases and conditions.